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A Comparative Dosimetric Analysis of Cobalt-60 Units and Linear Accelerators in Radiotherapy

In the landscape of external beam radiotherapy, both Cobalt-60 (Co-60) teletherapy units and
medical linear accelerators (linacs) have long been pivotal in the treatment of cancer. While
linacs are now more prevalent in developed nations, Co-60 units remain a robust and viable
option in many parts of the world.[1][2] This guide provides an objective, data-driven
comparison of the dosimetric properties of these two modalities, intended for researchers,
scientists, and drug development professionals.

Performance and Dosimetric Characteristics: A
Quantitative Comparison

The fundamental differences in the radiation produced by Co-60 units (monoenergetic gamma
rays at 1.17 and 1.33 MeV) and linacs (polyenergetic X-ray beams) lead to distinct dosimetric
characteristics.[1] These differences have significant implications for treatment planning and
clinical outcomes.

A key differentiator is the beam's energy and its penetration in tissue. Linacs can produce
beams of higher energies (typically 4-18 MV), which results in a greater percentage depth dose
(PDD) compared to Co-60 beams.[3][4] This allows for the effective treatment of deep-seated
tumors.[3] Conversely, the lower energy of Co-60 beams can be advantageous for treating
superficial tumors, such as those in the head and neck or breast.[3]
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The physical size of the radiation source also plays a crucial role. The larger source size of Co-
60 units results in a larger geometric penumbra, the region at the edge of the radiation field
where the dose falls off rapidly.[3][5] This larger penumbra can lead to a higher radiation dose
to surrounding healthy tissues.[1] Linacs, with their smaller focal spot, produce a sharper beam
edge, allowing for more precise dose delivery.[3][6]

Modern linacs are equipped with multileaf collimators (MLCs), which allow for advanced
treatment techniques such as Intensity-Modulated Radiotherapy (IMRT) and Volumetric
Modulated Arc Therapy (VMAT).[6][7] These techniques enable highly conformal dose
distributions that spare organs at risk (OARs). While IMRT can be performed with Co-60 units
using compensators, it is generally more complex to implement.[1][2]

Below is a summary of key quantitative dosimetric parameters comparing Co-60 units and
linear accelerators, compiled from various studies.
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Linear Linear
Parameter Cobalt-60 Accelerator (6 Accelerator Source(s)
MV) (10 MV)
_ 1.25 MeV
Nominal Energy 6 MV 10 MV [1]
(average)
Depth of
Maximum Dose 0.5cm 1.5cm 25cm [31[4]
(dmax)
Percentage
Depth Dose at
~55% ~67% ~73% [3][4]
10 cm (10x10
cm? field)
Penumbra
>1cm <5mm <5mm [2][3]
(80%-20%)
Minimum Field
) 5x5cm 0.5x0.5cm 0.5x0.5cm [3]
Size
PTV V95%
96.2% 95.0% - [1]
(Prostate IMRT)
Maximum Spinal
Cord Dose
46.2 Gy 38.5 Gy - [1]
(Head & Neck
IMRT)
PTV Coverage
(Meningioma 97.8% 98.6% - [1]
IMRT V95%)

Experimental Protocol for Comparative Dosimetry

To perform a comprehensive dosimetric comparison between a Co-60 unit and a linear
accelerator, a standardized experimental protocol is essential. The following methodology is a
synthesis of established dosimetry guidelines, such as the IAEA TRS-398 and AAPM TG-51
protocols.
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Objective: To measure and compare the fundamental dosimetric parameters of a Co-60 beam
and a linac X-ray beam.

Materials:

e Cobalt-60 teletherapy unit

e Medical linear accelerator

o Water phantom (at least 30x30x30 cm3)
 lonization chamber (e.g., Farmer-type)

o Electrometer

o Radiochromic film or other 2D dosimetry system
o Waterproof phantom for film dosimetry

» Ruler and appropriate positioning aids
Methodology:

e Machine Quality Assurance: Perform daily quality assurance checks on both the Co-60 unit
and the linac to ensure stable and accurate beam output.

e Phantom Setup:

o Position the water phantom on the treatment couch of the first machine to be measured
(e.g., Co-60 unit).

o Set the source-to-surface distance (SSD) to a standard value (e.g., 80 cm for Co-60, 100
cm for linac).

o Level the phantom and fill it with water.
e Percentage Depth Dose (PDD) Measurement:

o Mount the ionization chamber on the scanning mechanism of the water phantom.
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o Position the chamber at the central axis of the beam at the depth of maximum dose
(dmax).

o Set the field size to 10x10 cm?.

o Normalize the reading at dmax to 100%.

o Scan the chamber along the central axis from the surface to a depth of at least 20 cm,
recording the ionization at regular intervals.

o Repeat the process for other relevant field sizes.

Beam Profile Measurement:

o Position the ionization chamber at a reference depth (e.g., 10 cm) on the central axis.

o Scan the chamber across the beam in both the in-plane and cross-plane directions.

o Measure the beam profile for various field sizes.

Penumbra Measurement:

o Using the beam profile data, determine the penumbra width, typically defined as the lateral
distance between the 80% and 20% isodose lines.

Output Factor Measurement:

o Measure the dose rate for a range of field sizes and normalize it to the dose rate for the
reference field size (10x10 cm?).

Repeat for the Second Machine:

o Repeat steps 2-6 for the second machine (e.g., linear accelerator), ensuring a consistent
setup and measurement procedure.

Data Analysis:

o Plot the PDD curves and beam profiles for both machines.
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o Compare the dmax, PDD at various depths, penumbra width, and output factors.

Visualizing the Comparison

To better understand the workflow and the key differences, the following diagrams are
provided.
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Caption: Experimental workflow for comparative dosimetry.
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Caption: Key characteristic comparison of Co-60 and Linac.

Conclusion

Both Cobalt-60 units and linear accelerators are effective tools for radiotherapy, each with a
distinct set of dosimetric characteristics. Linacs offer advantages in terms of higher energy,
sharper penumbra, and the ability to perform complex treatments like IMRT with greater ease,
making them ideal for treating deep-seated tumors and minimizing dose to surrounding tissues.
[6][8] However, Co-60 units remain a reliable and cost-effective option, particularly for treating
more superficial tumors.[2][3] The choice of technology ultimately depends on the clinical
needs, available resources, and the specific treatment goals.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative dosimetry of Cobalt-60 and linear
accelerators in radiotherapy.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206103#comparative-dosimetry-of-cobalt-60-and-
linear-accelerators-in-radiotherapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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